Cas no 52704-30-0 (5-oxo-L-proline, compound with N,N-dimethylethane-1,2-diamine (2:1))

• Product Name: 5-oxo-L-proline, compound with N,N-dimethylethane-1,2-diamine (2:1)
• CAS No: 52704-30-0
• MF: C₁₄H₂₆N₄O₆
• MW: 346.379443645477
• CID: 1578812
• PubChem ID: 6452704
• Update Time: 2025-04-21

5-oxo-L-proline, compound with N,N-dimethylethane-1,2-diamine (2:1) Chemical and Physical Properties

Names and Identifiers

• 5-oxo-L-proline, compound with N,N-dimethylethane-1,2-diamine (2:1)
• 5-oxo-L-proline - N,N-dimethylethane-1,2-diamine (2:1)
• N',N'-dimethylethane-1,2-diamine,(2S)-5-oxopyrrolidine-2-carboxylic acid
• 52704-30-0
• DTXSID30200672
• EINECS 258-114-3
• NS00088794

• Inchi： 1S/2C5H7NO3.C4H12N2/c2*7-4-2-1-3(6-4)5(8)9;1-6(2)4-3-5/h2*3H,1-2H2,(H,6,7)(H,8,9);3-5H2,1-2H3/t2*3-;/m00./s1
• InChI Key： IEZIBEQRECGIOY-QHTZZOMLSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1.O=C1CC[C@@H](C(=O)O)N1.N(C)(C)CCN

Computed Properties

• Exact Mass: 346.18538
• Monoisotopic Mass: 346.18523456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 162.06